Cas no 37113-44-3 (3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-)
![3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- structure](https://www.kuujia.com/scimg/cas/37113-44-3x300.png)
37113-44-3 structure
Product Name:3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-
CAS No:37113-44-3
Molecular Formula:C9H13N7O3
Molecular Weight:267.24462
CID:320012
PubChem ID:330551
3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- Properties
Names and Identifiers
-
- 3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-
- 5-(5,7-diaminotriazolo[4,5-d]pyrimidin-3-yl)-2-(hydroxymethyl)oxolan-3-ol
- 2-amino-8-aza-2'-deoxy-adenosine
- AC1L773P
- NSC319517
- NSC-319517
- DTXSID90317634
- 37113-44-3
-
- InChIKey: GNVDISDXAQTJJA-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H13N7O3/c10-7-6-8(13-9(11)12-7)16(15-14-6)5-1-3(18)4(2-17)19-5/h3-5,17-18H,1-2H2,(H4,10,11,12,13)
- SMILES: OCC1C(O)CC(N2N=NC3=C(N=C(N=C23)N)N)O1
Computed Properties
- Exact Mass: 267.10819
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 2
- Monoisotopic Mass: 267.108
- Heavy Atom Count: 19
- Complexity: 335
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.6
- Topological Polar Surface Area: 158Ų
Experimental Properties
- LogP: -0.81120
- PSA: 158.22
- Refractive Index: 2.034
- Boiling Point: 778.2°C at 760 mmHg
- Flash Point: 424.5°C
- Density: 2.29
3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- Related Literature
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Cagatay M. Oral Nanoscale, 2023,15, 8491-8507
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Zhi-qiang Liu,Qi Fang,Dong Wang,Gang Xue,Wen-tao Yu,Zong-shu Shao,Min-hua Jiang Chem. Commun., 2002, 2900-2901
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Xiao Fang,Yanchun Shi,Kejing Wu,Junmei Liang,Mingde Yang RSC Adv., 2017,7, 40581-40590
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Cate S. Anstöter,Charlie R. Dean,Jan R. R. Verlet Phys. Chem. Chem. Phys., 2017,19, 29772-29779
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Yapeng Li,Yixuan Wang,Yi Liu,Qizhu Qian,Ziyun Li,Yang Mu,Genqiang Zhang J. Mater. Chem. A, 2021,9, 5364-5373
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Yoshinori Shichida,Takahiro Yamashita Photochem. Photobiol. Sci., 2003,2, 1237-1246
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Baocun Zhu,Xiaoling Zhang,Yamin Li,Pengfei Wang,Hongyan Zhang,Xiaoqing Zhuang Chem. Commun., 2010,46, 5710-5712
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Chuan Ma,Yuko Saito,Tomohito Kameda,Toshiaki Yoshioka Green Chem., 2021,23, 6392-6404
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Mrinmoy Ghosh,Nayim Sepay,Corrado Rizzoli,Chandan Kumar Ghosh,Abhijit Banerjee,Sandip Saha New J. Chem., 2021,45, 2995-3006
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Sandra Rabaça,Dulce Belo,Ana Cláudia Cerdeira,Sandra Isabel Godinho Dias,Moritz Berkemeier Castelo Branco,Laura Cristina Jesus Pereira,Isabel Cordeiro Santos,Marc Fourmigué,Manuel Almeida CrystEngComm, 2009,11, 2154-2159
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